Cas no 533870-30-3 (N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(3-methylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 533870-30-3
• MF: C₂₃H₂₆N₄O₆S
• MW: 486.540744304657
• CID: 5915254
• PubChem ID: 4571091
• Update Time: 2025-05-19

N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(3-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide
• Benzamide, N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-[(3-methyl-1-piperidinyl)sulfonyl]-
• 533870-30-3
• F0559-0225
• N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide
• AKOS024583634
• N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
• Oprea1_862706
• N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(3-methylpiperidin-1-yl)sulfonylbenzamide

• Inchi： 1S/C23H26N4O6S/c1-15-5-4-12-27(14-15)34(29,30)18-9-6-16(7-10-18)21(28)24-23-26-25-22(33-23)19-11-8-17(31-2)13-20(19)32-3/h6-11,13,15H,4-5,12,14H2,1-3H3,(H,24,26,28)
• InChI Key： HRRJNZRNKZCYED-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(OC)C=C2OC)O1)(=O)C1=CC=C(S(N2CCCC(C)C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 486.15730574g/mol
• Monoisotopic Mass: 486.15730574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 132Ų

Additional information on N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(3-methylpiperidin-1-yl)sulfonylbenzamide

Comprehensive Analysis of N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(3-methylpiperidin-1-yl)sulfonylbenzamide (CAS No. 533870-30-3)

The compound N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(3-methylpiperidin-1-yl)sulfonylbenzamide (CAS No. 533870-30-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the 1,3,4-oxadiazole core and sulfonylbenzamide moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its interaction with key enzymatic targets.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and targeted therapy. The 2,4-dimethoxyphenyl and 3-methylpiperidine substituents in this compound contribute to its lipophilicity and binding affinity, which are critical for drug bioavailability. These attributes align with current trends in drug discovery, where structure-activity relationship (SAR) studies are pivotal for optimizing lead compounds.

One of the most frequently searched topics in this domain is the role of heterocyclic compounds in modern pharmacology. The 1,3,4-oxadiazole ring, a key component of this molecule, is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This has led to a growing body of literature exploring its derivatives, with CAS No. 533870-30-3 emerging as a subject of interest due to its unique sulfonamide linkage and piperidine integration.

Another area of focus is the compound's potential application in central nervous system (CNS) disorders. The presence of the 3-methylpiperidin-1-yl group suggests possible blood-brain barrier permeability, a highly sought-after trait in neurotherapeutic agents. This aligns with rising public interest in neurodegenerative diseases, such as Alzheimer's and Parkinson's, where innovative treatments are urgently needed.

From a synthetic chemistry perspective, the preparation of N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(3-methylpiperidin-1-yl)sulfonylbenzamide involves multi-step reactions, including cyclization and sulfonylation processes. Researchers often inquire about optimized synthetic routes and yield improvements, reflecting the compound's complexity and the need for scalable production methods. Green chemistry principles are also increasingly applied to reduce environmental impact during synthesis.

In summary, CAS No. 533870-30-3 represents a compelling case study in the intersection of medicinal chemistry and drug development. Its structural ingenuity and potential therapeutic relevance make it a valuable subject for ongoing research, particularly in the context of targeted drug design and molecular pharmacology. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of discussions surrounding next-generation therapeutics.